![molecular formula C15H14FNO4S B2354421 4-[(2-Fluorobenzyl)(methylsulfonyl)amino]benzoic acid CAS No. 952915-18-3](/img/structure/B2354421.png)
4-[(2-Fluorobenzyl)(methylsulfonyl)amino]benzoic acid
Overview
Description
“4-[(2-Fluorobenzyl)(methylsulfonyl)amino]benzoic acid” is a chemical compound with the molecular formula C15H14FNO4S . It has a molecular weight of 323.34 . This compound belongs to the class of organic compounds known as sulfanilides .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H14FNO4S/c1-22(20,21)17(10-12-4-2-3-5-14(12)16)13-8-6-11(7-9-13)15(18)19/h2-9H,10H2,1H3,(H,18,19) . This code provides a specific representation of the molecule’s structure.Chemical Reactions Analysis
While specific chemical reactions involving “4-[(2-Fluorobenzyl)(methylsulfonyl)amino]benzoic acid” are not detailed in the search results, benzylic compounds in general are known to be susceptible to oxidative degradation . Furthermore, benzoic acid derivatives can undergo various reactions such as conversion into esters .Physical And Chemical Properties Analysis
The pKa value of a similar compound, 4-(Methylsulfonyl)benzoic acid, is 3.48 and 8.36 in water and methanol at 25°C . Benzoic acid is soluble in water, benzene, carbon tetrachloride, acetone, and alcohols .Scientific Research Applications
Pharmaceutical Research
4-[(2-Fluorobenzyl)(methylsulfonyl)amino]benzoic acid: is a valuable building block in the synthesis of new drug candidates. Its unique molecular structure allows for the creation of targeted therapies for various health conditions, including neurological and metabolic diseases. The compound’s properties can be harnessed to develop compounds with improved pharmacological profiles, enhanced bioavailability, and increased therapeutic efficacy .
Nanotechnology
Lastly, the compound’s potential applications in nanotechnology could involve the creation of functionalized nanoparticles for use in medical imaging, targeted drug delivery, or as catalysts in chemical reactions.
Each of these fields leverages the unique chemical structure of 4-[(2-Fluorobenzyl)(methylsulfonyl)amino]benzoic acid , which includes a fluorobenzyl group, a methylsulfonyl moiety, and a benzoic acid component, to explore innovative applications and advancements in scientific research .
Safety and Hazards
properties
IUPAC Name |
4-[(2-fluorophenyl)methyl-methylsulfonylamino]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14FNO4S/c1-22(20,21)17(10-12-4-2-3-5-14(12)16)13-8-6-11(7-9-13)15(18)19/h2-9H,10H2,1H3,(H,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBUWBXIDSRAVMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CC1=CC=CC=C1F)C2=CC=C(C=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14FNO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(2-Fluorobenzyl)(methylsulfonyl)amino]benzoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(3,4-dichlorobenzyl)sulfanyl]-4,5-diphenyl-4H-1,2,4-triazole](/img/structure/B2354341.png)
![2-Chloro-5-[(phenylsulfonyl)methyl]-1,3-thiazole](/img/structure/B2354343.png)
![1-(1H-benzo[d]imidazol-2-yl)-2-phenylethanamine dihydrochloride](/img/no-structure.png)
![N-Benzo[1,3]dioxol-5-yl-2-(4-hydroxy-6-propyl-pyrimidin-2-ylsulfanyl)-acetamide](/img/structure/B2354348.png)
![(E)-N-[(1-methylpyrazol-4-yl)methyl]-2-phenyl-N-propylethenesulfonamide](/img/structure/B2354349.png)
![N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,4-dimethylbenzenesulfonamide](/img/structure/B2354353.png)
![2-(2-Chlorophenyl)-N-[[4-(furan-3-yl)thiophen-2-yl]methyl]acetamide](/img/structure/B2354358.png)
![2-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-methoxyphenethyl)-2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxamide](/img/structure/B2354359.png)
